Cas no 344949-59-3 (2-Propenamide, 2-cyano-3-(2,5-dimethoxyphenyl)-N-phenyl-)

• Product Name: 2-Propenamide, 2-cyano-3-(2,5-dimethoxyphenyl)-N-phenyl-
• CAS No: 344949-59-3
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 5156018
• Update Time: 2025-06-09

2-Propenamide, 2-cyano-3-(2,5-dimethoxyphenyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-3-(2,5-dimethoxyphenyl)-N-phenyl-

• Inchi： 1S/C18H16N2O3/c1-22-16-8-9-17(23-2)13(11-16)10-14(12-19)18(21)20-15-6-4-3-5-7-15/h3-11H,1-2H3,(H,20,21)
• InChI Key： LRSVUMMFQHGBLM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C(C#N)=CC1=CC(OC)=CC=C1OC

Additional information on 2-Propenamide, 2-cyano-3-(2,5-dimethoxyphenyl)-N-phenyl-

Introduction to 2-Propenamide, 2-cyano-3-(2,5-dimethoxyphenyl)-N-phenyl- (CAS No. 344949-59-3)

2-Propenamide, 2-cyano-3-(2,5-dimethoxyphenyl)-N-phenyl- (CAS No. 344949-59-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of acrylamides and is characterized by the presence of a cyano group, a phenyl substituent, and a 2,5-dimethoxyphenyl moiety. These structural elements contribute to its diverse pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 2-Propenamide, 2-cyano-3-(2,5-dimethoxyphenyl)-N-phenyl- (CAS No. 344949-59-3) can be represented as follows: C₁₈H₁₇N₂O₃. The compound's molecular weight is approximately 311.34 g/mol. The presence of the cyano group and the methoxy substituents on the phenyl ring imparts significant electronic and steric effects, which influence its reactivity and biological activity.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-Propenamide, 2-cyano-3-(2,5-dimethoxyphenyl)-N-phenyl-. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-Propenamide, 2-cyano-3-(2,5-dimethoxyphenyl)-N-phenyl- has also been investigated for its potential anticancer activities. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings highlight its potential as a novel anticancer agent.

The pharmacokinetic properties of 2-Propenamide, 2-cyano-3-(2,5-dimethoxyphenyl)-N-phenyl- have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, 2-Propenamide, 2-cyano-3-(2,5-dimethoxyphenyl)-N-phenyl- has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structural features make it an attractive starting material for the synthesis of novel compounds with diverse biological activities. This versatility has led to its widespread use in academic and industrial research settings.

The safety profile of 2-Propenamide, 2-cyano-3-(2,5-dimethoxyphenyl)-N-phenyl- is another important aspect that has been extensively studied. Toxicological evaluations have shown that it exhibits low toxicity at therapeutic doses in both in vitro and in vivo models. However, as with any new chemical entity, further safety studies are necessary to ensure its safe use in clinical settings.

In conclusion, 2-Propenamide, 2-cyano-3-(2,5-dimethoxyphenyl)-N-phenyl- (CAS No. 344949-59-3) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of pharmaceutical science.